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Compound of Interest

Compound Name: 2-Methyl-1,3-cyclopentadiene

Cat. No.: B8750799 Get Quote

An In-depth Technical Guide to 2-Methyl-1,3-cyclopentadiene for Researchers and Scientists

This technical guide provides a comprehensive overview of 2-Methyl-1,3-cyclopentadiene,

including its chemical structure, CAS number, physicochemical properties, and reactivity. This

document is intended for researchers, scientists, and professionals in drug development who

are interested in the applications of this compound in organic synthesis.

Chemical Structure and Identification
2-Methyl-1,3-cyclopentadiene is a cyclic diene and a derivative of cyclopentadiene. Its

chemical structure is characterized by a five-membered ring containing two double bonds and

a methyl substituent at the second position.

Chemical Structure:

CAS Number: 3727-31-9[1][2][3][4][5]

Molecular Formula: C₆H₈[1][2][5]

Molecular Weight: 80.13 g/mol [5]

IUPAC Name: 2-methylcyclopenta-1,3-diene[5]

Synonyms: 1,3-Cyclopentadiene, 2-methyl-; 2-Methylcyclopentadiene[1][2][5]
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Physicochemical Properties
The following table summarizes the key physicochemical properties of 2-Methyl-1,3-
cyclopentadiene.

Property Value Reference

Density 0.858 g/cm³ [2][4]

Boiling Point 83.7 °C at 760 mmHg [2][4]

Refractive Index 1.489 [2][4]

Vapor Pressure 83.1 mmHg at 25°C [2][4]

Ionization Energy 8.46 ± 0.05 eV [6]

Reactivity and Applications in Synthesis
2-Methyl-1,3-cyclopentadiene, like its parent compound cyclopentadiene, is highly reactive

and serves as a versatile building block in organic synthesis. Its reactivity is dominated by its

participation in cycloaddition reactions, particularly the Diels-Alder reaction.

Diels-Alder Reactivity
Cyclopentadiene and its derivatives are among the most reactive dienes in normal electron-

demand Diels-Alder reactions.[7][8] This high reactivity makes them ideal for constructing

complex cyclic systems, which are common scaffolds in pharmaceuticals and natural products.

[9] The methyl group in 2-Methyl-1,3-cyclopentadiene can influence the regioselectivity and

stereoselectivity of the Diels-Alder reaction.

The general workflow for a Diels-Alder reaction involving a substituted cyclopentadiene is

illustrated below.
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Caption: General workflow of a Diels-Alder reaction.

Dimerization
A crucial aspect of the chemistry of cyclopentadienes is their tendency to undergo a Diels-Alder

reaction with themselves to form a dimer, dicyclopentadiene.[7] This dimerization is a reversible

process. To use 2-Methyl-1,3-cyclopentadiene as a monomer in a reaction, it is often

necessary to first "crack" the dimer by heating it to regenerate the monomer.
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Caption: Dimerization equilibrium of cyclopentadienes.

Experimental Protocols
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While a specific, detailed synthesis protocol for 2-methyl-1,3-cyclopentadiene is not readily

available in the provided search results, a general and widely used procedure for obtaining

cyclopentadiene monomers from their dimers (dicyclopentadiene) is highly relevant and

essential for working with this class of compounds.

Preparation of Monomeric Cyclopentadiene from
Dicyclopentadiene
This procedure describes the thermal cracking of dicyclopentadiene to yield monomeric

cyclopentadiene. A similar principle would apply to the dimer of 2-methyl-1,3-
cyclopentadiene.

Materials:

Technical grade dicyclopentadiene

Heating mantle or oil bath

Fractional distillation apparatus

Receiver flask cooled in a dry ice/acetone bath

Procedure:

Set up a fractional distillation apparatus. The distillation flask contains the dicyclopentadiene.

Heat the dicyclopentadiene to its boiling point (approximately 170 °C). At this temperature, a

retro-Diels-Alder reaction occurs, "cracking" the dimer back into two molecules of the

cyclopentadiene monomer.

The lower-boiling cyclopentadiene monomer (boiling point ~41 °C) will distill over.

Collect the freshly distilled cyclopentadiene monomer in a receiver flask cooled to -78 °C (dry

ice/acetone bath) to prevent it from re-dimerizing.[10]

The freshly prepared monomer should be used immediately for subsequent reactions.[10]
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Note: Cyclopentadiene and its derivatives should be handled in a well-ventilated fume hood

due to their potential volatility and reactivity.

Relevance in Drug Development
The norbornene scaffold, which is readily produced from the Diels-Alder reaction of

cyclopentadienes, is a privileged structure in medicinal chemistry.[9] These rigid, bicyclic

systems are valuable for constraining the conformation of molecules, which can lead to

increased potency and selectivity for biological targets. The ability to functionalize the

norbornene ring at various positions makes 2-methyl-1,3-cyclopentadiene a useful starting

material for creating diverse libraries of compounds for drug discovery. The reactivity of the

double bond in the resulting norbornene derivatives also allows for further chemical

modifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8750799#chemical-structure-and-cas-number-of-2-
methyl-1-3-cyclopentadiene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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